Cas no 2248300-54-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoate
• CAS No: 2248300-54-9
• MF: C₁₃H₁₁N₅O₄
• MW: 301.257541894913
• CID: 5958467
• PubChem ID: 165731086
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6514929
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoate
• 2248300-54-9

• Inchi： 1S/C13H11N5O4/c1-13(2,17-7-14-15-16-17)12(21)22-18-10(19)8-5-3-4-6-9(8)11(18)20/h3-7H,1-2H3
• InChI Key： UDFPKMQWEITXTR-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)N1C=NN=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 301.08110385g/mol
• Monoisotopic Mass: 301.08110385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoate (CAS No. 2248300-54-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoate, identified by its CAS number 2248300-54-9, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a complex structural framework that combines an isoindole core with a tetrazole moiety, making it a subject of considerable interest for researchers exploring novel pharmacophores.

The structural motif of this compound is characterized by the presence of a dioxo group (C=O) at the 1-position and a methyl-substituted propanoate ester at the 2-position. The integration of these functional groups with the rigid isoindole scaffold and the electron-rich tetrazole ring creates a unique chemical entity that may exhibit distinct electronic and steric properties. Such structural features are often exploited in medicinal chemistry to modulate binding interactions with biological targets.

In recent years, there has been growing interest in isoindole derivatives due to their reported biological activities. Isoindoles are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the tetrazole group further enhances the potential of this compound by introducing additional hydrogen bond donor sites and electronic effects that can influence its binding affinity and selectivity.

Recent studies have highlighted the role of tetrazole-containing compounds in drug discovery. The tetrazole ring is a versatile pharmacophore that can interact with biological targets through multiple mechanisms, including hydrogen bonding and electrostatic interactions. Its incorporation into molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(1H-1,2,3,4-tetrazol-1-yl)propanoate (CAS No. 2248300-54-9) may contribute to enhanced potency and reduced toxicity profiles in therapeutic applications.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include condensation reactions between appropriately substituted isoindole precursors and tetrazole derivatives under controlled conditions. The introduction of the dioxo group and the ester functionality necessitates precise control over reaction conditions to prevent unwanted side reactions.

From a computational chemistry perspective, the molecular modeling of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-(1H-1,2,3,4-tetrazol-1-y)propanoate (CAS No. 2248300-54-9) can provide valuable insights into its binding mode with potential biological targets. Molecular dynamics simulations and quantum mechanical calculations can help elucidate the interactions between this compound and receptors or enzymes of interest. Such studies are crucial for guiding medicinal chemistry efforts toward the development of novel therapeutics.

The pharmacokinetic properties of this compound are also of significant interest. Factors such as solubility, metabolic stability, and distribution must be carefully evaluated to assess its suitability for therapeutic use. Advances in computational methods have enabled researchers to predict these properties with increasing accuracy before conducting expensive experimental studies.

In conclusion,1,3-dioxo - - - - - -- -- -- - - - -- -- - - -- -- - -- -- hydro-- -- --- --- --- --- --- --- --- --- --- isoindol-- --- -- -- - -- -- yl 2-methyl-- --- --- --- --- --- ------(--- -------)-propanoate (CAS No.-- -------)- - ---- is a structurally complex molecule with promising applications in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into its biological activity and potential therapeutic utility.